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Compound of Interest

Compound Name: Fludeoxyglucose F 18

Cat. No.: B008635 Get Quote

Essential Safety and Handling Guide for
Fludeoxyglucose F 18
This guide provides critical safety and logistical information for handling Fludeoxyglucose F
18 (¹⁸F-FDG), a radioactive diagnostic agent used in Positron Emission Tomography (PET).

Adherence to these procedures is essential for ensuring a safe laboratory environment for

researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are the primary defense

against radiation exposure and contamination. The following equipment is essential when

handling ¹⁸F-FDG.
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Tightly fitting safety goggles or

glasses are recommended if

eye contact is possible.[1]

Skin Protection Gloves

Waterproof or impervious

gloves must be worn when

handling the product.[2][3][4]

Lab Coat

A laboratory coat is required to

protect the body from

contamination.[1]

Shielding Syringe Shields & Tongs

Appropriate shielding, such as

syringe shields and tongs,

should be used to minimize

handling time and exposure.[1]

Lead Shielding
Store and handle ¹⁸F-FDG in

lead-shielded containers.[4]

Operational and Disposal Plans
A strict operational workflow and disposal plan are crucial for minimizing risks associated with

¹⁸F-FDG.

Key Radiation Safety Data
Understanding the radiological properties of Fluorine-18 is fundamental to safe handling.
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Parameter Value

Half-Life ~109.7 minutes (~1.83 hours).[1][2][5][6]

Primary Emissions
Positron (β+) which results in 511 keV gamma

photons upon annihilation.[2][6]

Half-Value Layer (HVL)
4.1 mm of lead (Pb) for 511 keV photons.[2][4]

[6]

Specific Gamma Ray Constant 6.0 R/hr/mCi at 1 cm.[2][4][6]

Recommended Adult Dose
185-370 MBq (5-10 mCi) via intravenous

injection.[2][4][6][7]

Expiration
Should be used within 12 hours from the End of

Synthesis (EOS).[4][6]

Experimental Protocol: Handling Fludeoxyglucose F 18
This protocol outlines the step-by-step process for safely handling ¹⁸F-FDG from receipt to

administration.

1. Receiving and Storage:

Visually inspect the received package for any signs of damage.

Store the vial upright in a lead-shielded container at a controlled room temperature.[4]

Ensure all storage areas are appropriately shielded and secured.[5]

2. Dose Preparation and Withdrawal:

Employ strict aseptic techniques for all manipulations to maintain sterility.[2][4]

Use effective shielding, such as L-block shields, syringe shields, and tongs, to minimize

radiation exposure.[1][3][4] Handling time should be kept to a minimum.[1]

Before administration, visually inspect the solution for particulate matter or discoloration.[2]

[4][8] Do not use if either is present.
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Measure the final patient dose in a suitable radioactivity calibration system before

administration.[2]

Staff handling radiopharmaceuticals should undergo competency-based training.[3]

3. Spill Management:

In case of a spill, contain the spillage immediately.[1]

Use absorbent materials (e.g., sand, earth) to collect the spilled substance.[1]

Place all contaminated cleanup materials, gloves, and protective clothing into a sealed

container for disposal as radioactive waste.[1]

Prevent any release into drains or waterways.[1]

Disposal Plan: Decay-in-Storage
The short half-life of ¹⁸F makes decay-in-storage the most practical method for waste disposal.

[5]

1. Waste Segregation:

Collect all contaminated materials (e.g., syringes, vials, gloves, absorbent paper) in

designated, shielded, and clearly labeled radioactive waste containers.

2. Storage for Decay:

Store the radioactive waste in a secure, shielded location.

The waste should be held for a minimum of 10 half-lives (approximately 18-24 hours) to

allow for sufficient radioactive decay.[5][9] After 10 half-lives, less than 0.1% of the original

radioactivity remains.[5]

3. Survey and Disposal:

After the decay period, survey the waste container with a suitable radiation detection

instrument to ensure that radioactivity levels are indistinguishable from background radiation
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and are below regulatory exemption levels.[5]

If the survey confirms the waste is no longer radioactive, it can be disposed of as regular

medical or biohazardous waste, in accordance with institutional and local regulations.[1][5]

Maintain meticulous records of all radioactive waste disposal.

Workflow Diagram
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Caption: Workflow for handling and disposal of Fludeoxyglucose F 18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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